Cas no 200956-27-0 (Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)-)

• Product Name: Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)-
• CAS No: 200956-27-0
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• MDL: MFCD31760223
• CID: 3883905
• PubChem ID: 53860770
• Update Time: 2025-10-28

Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)-
• 3-Bromo-4-(cyclobutyloxy)trifluoroanisole
• 200956-27-0
• 2-bromo-1-cyclobutoxy-4-(trifluoromethoxy)benzene
• 2-bromo-1-cyclobutyloxy-4-(trifluoromethoxy)benzene
• DTXSID401216301
• SCHEMBL8147397
• A1-17264
• 2-Bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)benzene

• MDL： MFCD31760223
• Inchi： 1S/C11H10BrF3O2/c12-9-6-8(17-11(13,14)15)4-5-10(9)16-7-2-1-3-7/h4-7H,1-3H2
• InChI Key： GWHRIULVSOXIFB-UHFFFAOYSA-N
• SMILES： C1(OC2CCC2)=CC=C(OC(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 309.98163Da
• Monoisotopic Mass: 309.98163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)-

Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)- (CAS No. 200956-27-0): A Comprehensive Overview

Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)-, identified by its CAS number 200956-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, exhibits a blend of functionalities that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials. The presence of both bromine and trifluoromethoxy substituents, along with a cyclobutoxy group, imparts distinct chemical properties that are leveraged in multiple applications.

The bromine atom at the 2-position of the benzene ring provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel pharmaceuticals. The trifluoromethoxy group at the 4-position introduces electron-withdrawing effects and metabolic stability, which are highly desirable attributes in drug design. This moiety enhances the lipophilicity and binding affinity of molecules, making them more effective as therapeutic agents.

The cyclobutoxy substituent at the 1-position contributes to the steric environment of the molecule, influencing its conformational flexibility and interactions with biological targets. This feature is particularly relevant in designing molecules that require specific spatial orientations to exert their biological activity. The cyclobutoxy group can also modulate solubility and pharmacokinetic properties, which are critical factors in drug development.

Recent advancements in synthetic methodologies have highlighted the utility of Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)- as a key building block in medicinal chemistry. Researchers have demonstrated its efficacy in generating novel heterocyclic compounds that exhibit potent biological activities. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes involved in cancer pathways. The combination of bromine and trifluoromethoxy groups allows for facile introduction of additional functional moieties, enabling the creation of structurally diverse libraries for high-throughput screening.

In materials science, this compound has been explored for its potential applications in polymer chemistry and liquid crystal formulations. The electronic properties imparted by the halogen substituents contribute to enhanced charge transport capabilities, making it suitable for use in organic semiconductors and optoelectronic devices. The cyclobutoxy group further influences material properties by affecting molecular packing and intermolecular interactions.

The synthesis of Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)- involves multi-step organic transformations that showcase the expertise required in modern synthetic chemistry. Key steps include bromination of precursors followed by nucleophilic substitution with cyclobutanol derivatives. The introduction of the trifluoromethoxy group typically employs fluorinating agents under controlled conditions to ensure high selectivity and yield. These synthetic strategies highlight the compound's role as a versatile intermediate in complex molecular constructions.

Current research is focused on expanding the chemical space accessible through derivatives of this compound. By leveraging computational chemistry and machine learning algorithms, scientists are identifying new structural motifs that could enhance biological activity or material properties. The integration of experimental data with computational predictions is enabling faster discovery cycles and more efficient development pipelines.

The pharmaceutical industry has shown particular interest in Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)- due to its potential as a scaffold for drug candidates targeting neurological disorders. Preliminary studies suggest that modifications at the cyclobutoxy position can influence blood-brain barrier penetration, a critical factor for central nervous system drugs. Additionally, the trifluoromethoxy group's metabolic stability is advantageous for extending half-life and improving therapeutic efficacy.

Future directions in research may explore greener synthetic routes to Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)-, emphasizing sustainable practices and reduced environmental impact. Catalytic methods that minimize waste and energy consumption will be crucial in scaling up production while maintaining high purity standards. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In summary,Benzene, 2-bromo-1-(cyclobutyloxy)-4-(trifluoromethoxy)- (CAS No. 200956-27-0) represents a significant compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of chemical innovation.